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Compound of Interest

Compound Name: Maleic anhydride

Cat. No.: B131488

An In-depth Technical Guide to the Physical
Properties of Maleic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
maleic anhydride (CsH203), a versatile intermediate in the chemical and pharmaceutical
industries. The information is presented to support research, development, and quality control
activities.

Core Physical Properties of Maleic Anhydride

Maleic anhydride is a colorless, crystalline solid at room temperature, presenting as needles,
flakes, pellets, or a fused mass.[1][2] It possesses a characteristic pungent, acrid, and irritating
odor.[3][4][5]

The quantitative physical properties of maleic anhydride are summarized in the table below
for easy reference and comparison.
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Citations

Also reported as 127

) ) °F.[3][6] Other sources

Melting Point 52.8 °C )

provide a range of 51-

56 °C.[7][8][9][10][11]

At 760 mmHg. Also

reported as 396 °F.[3]
Boiling Point 202 °C [4][12][13] Some

sources cite 200 °C.

[A1l718][9][10][11]
Density 1.48 g/cm3 At 20 °C.[3][4][6]
Molecular Weight 98.06 g/mol [41161[14]

At 20 °C.[8][10][11]
Vapor Pressure 0.16 mmHg Another source cites 1

mmHg at 44.0 °C.
Solubility

Reacts with water to
form maleic acid.[4]
] ) The solubility can be

Readily Soluble in Water

enhanced by adding
solvents like alcohols

or ethers.

Soluble

in Organic Solvents

Soluble in acetone,
ethanol, ethyl acetate,
chloroform, and
benzene.[7][12][14]
Sparingly soluble in
petroleum ether and
carbon tetrachloride.
[12]
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Closed cup.[13] Also
Flash Point 102 °C reported as 218 °F.[1]
[10]

Also reported as 890

Autoignition Temp. 477 °C
°F.[1][10]

Maleic anhydride can
o sublime, particularly at
Sublimation Yes
reduced pressures.[2]

[71112]

Experimental Protocols for Property Determination

Accurate determination of physical properties such as melting and boiling points is crucial for
substance identification and purity assessment. Standard laboratory procedures for these
measurements are detailed below.

2.1. Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting
point of a crystalline solid like maleic anhydride.[7]

e Principle: A small, finely powdered sample is heated at a controlled rate. The temperature at
which the solid transitions to a liquid is observed and recorded as the melting point. Pure
crystalline substances typically exhibit a sharp melting point range of 0.5-1.0°C. Impurities
tend to lower the melting point and broaden the melting range.[4]

e Apparatus:

o

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

[¢]

Capillary tubes (sealed at one end)

Thermometer

[¢]

o

Mortar and pestle
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o Methodology:

2.2.

Sample Preparation: The maleic anhydride sample must be completely dry and finely
powdered using a mortar and pestle to ensure uniform heat distribution.[8]

Capillary Loading: A small amount of the powdered sample is introduced into the open end
of a capillary tube and compacted by tapping, aiming for a sample height of 2-3 mm.

Heating: The capillary tube is placed in the heating block of the melting point apparatus
alongside a thermometer.

Approximate Determination: A rapid heating rate is initially used to determine an
approximate melting point.[4]

Accurate Determination: The apparatus is cooled, and a fresh sample is heated slowly, at
a rate of 1-2°C per minute, as the temperature approaches the approximate melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the start of the melting range. The temperature at which the entire sample
becomes a transparent liquid is the end of the range. This entire process should be
repeated at least once to ensure consistency.

Boiling Point Determination (Thiele Tube Method)

For small quantities of liquid, the Thiele tube method provides an accurate determination of the

boiling point. Since maleic anhydride is a solid at room temperature, it would first need to be

melted to determine its boiling point via this method.

o Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[5][13] In this method, the temperature at which a

rapid and continuous stream of vapor bubbles emerges from a capillary tube submerged in

the heated liquid is observed. The boiling point is recorded upon cooling when the liquid is

drawn back into the capillary tube.

e Apparatus:

o Thiele tube
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[e]

Heat source (e.g., Bunsen burner)

Thermometer

o

[¢]

Small test tube (fusion tube)

[¢]

Capillary tube (sealed at one end)

[e]

Mineral oil or other suitable heating bath liquid

o Methodology:

o Setup: A small amount of molten maleic anhydride is placed in the fusion tube. A capillary
tube, sealed at one end, is placed inside the fusion tube with its open end downwards.

o Assembly: The fusion tube is attached to a thermometer, ensuring the sample is level with
the thermometer bulb. This assembly is then placed into the Thiele tube containing mineral
oil. The oil level should be above the side arm to ensure proper convection.

o Heating: The side arm of the Thiele tube is gently and evenly heated. This creates
convection currents that ensure uniform temperature distribution throughout the oil.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by a steady stream of maleic anhydride vapor bubbles once the boiling point is
reached.

o Recording the Boiling Point: The heat is removed once a vigorous stream of bubbles is
observed. As the apparatus cools, the bubbling will slow and stop. The boiling point is the
temperature at which the liquid is drawn up into the capillary tube.[12]

Visualization of Physical States

The relationship between the physical state of maleic anhydride and temperature is a
fundamental concept governed by its melting and boiling points. The following diagram
illustrates these phase transitions.
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Caption: Phase transitions of maleic anhydride with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of maleic anhydride including
melting and boiling points]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131488#physical-properties-of-maleic-anhydride-
including-melting-and-boiling-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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